Cas no 1172242-95-3 (Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]-)

• Product Name: Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]-
• CAS No: 1172242-95-3
• MF: C₈H₈BrClOS
• MW: 267.570519447327
• CID: 5167055
• Update Time: 2025-05-19

Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(2-chloroethanesulfinyl)benzene
• 1-Bromo-4-((2-chloroethyl)sulfinyl)benzene
• Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]-

• Inchi： 1S/C8H8BrClOS/c9-7-1-3-8(4-2-7)12(11)6-5-10/h1-4H,5-6H2
• InChI Key： RHOVVYOIUVMYLJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.3
• Topological Polar Surface Area: 36.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]-

Recent Advances in the Study of Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]- (CAS: 1172242-95-3)

The compound Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]- (CAS: 1172242-95-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfinyl-containing benzene derivative exhibits unique chemical properties that make it a promising candidate for various applications, including drug development and chemical synthesis. Recent studies have focused on elucidating its molecular interactions, stability, and potential therapeutic effects.

One of the key findings in the latest research is the compound's role as a potential intermediate in the synthesis of biologically active molecules. Researchers have demonstrated that the sulfinyl group in Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]- can undergo selective transformations, enabling the creation of complex molecular architectures. This property is particularly valuable in the design of novel pharmaceuticals, where precise control over molecular structure is critical.

In addition to its synthetic utility, recent investigations have explored the biological activity of Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]-. Preliminary in vitro studies suggest that the compound may exhibit cytotoxic effects against certain cancer cell lines, possibly due to its ability to interfere with cellular redox processes. These findings have sparked interest in further exploring its mechanism of action and potential as an anticancer agent.

The stability and reactivity of Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]- under various conditions have also been a focus of recent research. Studies have shown that the compound is relatively stable under ambient conditions but can undergo degradation under extreme pH or temperature. Understanding these stability profiles is essential for its practical application in pharmaceutical formulations and chemical processes.

Future research directions for Benzene, 1-bromo-4-[(2-chloroethyl)sulfinyl]- include optimizing its synthesis to improve yield and purity, as well as further investigating its biological activities. Collaborative efforts between chemists and biologists will be crucial to unlocking the full potential of this compound in both chemical and pharmaceutical applications.